Carbonic acid, praseodymium salt

Specification

• CAS No.: 14475-17-3
• Molecular Formula: C3O9Pr2
• Molecular Weight: 200.916 g/mol
• IUPAC Name: praseodymium(3+);carbonate
• Standard InChI: InChI=1S/CH2O3.Pr/c2-1(3)4;/h(H2,2,3,4);/q;+3/p-2
• Standard InChI Key: XIRHLBQGEYXJKG-UHFFFAOYSA-H
• SMILES: C(=O)([O-])[O-].[Pr+3]
• Canonical SMILES: C(=O)([O-])[O-].C(=O)([O-])[O-].C(=O)([O-])[O-].[Pr+3].[Pr+3]

Introduction

Chemical Identity and Nomenclature

Carbonic acid, praseodymium salt is primarily known under several chemical names, reflecting its structure and composition. This compound exists in both anhydrous and hydrated forms, with the octahydrate being the most common commercial variant.

Property	Anhydrous Form	Octahydrate Form
Chemical Formula	Pr₂(CO₃)₃	Pr₂(CO₃)₃·8H₂O
Molecular Formula	C₃O₉Pr₂	C₃H₁₆O₁₇Pr₂
Molecular Weight	461.84 g/mol	605.959 g/mol
CAS Number	14475-17-3	14948-62-0
EINECS Number	227-578-9	227-578-9
Common Synonyms	Praseodymium(III) carbonate, Praseodymium tricarbonate, Dipraseodymium tricarbonate	Praseodymium(III) carbonate octahydrate
The compound represents a salt formed from praseodymium ions and carbonate ions, maintaining a specific stoichiometric ratio that defines its chemical identity and behavior in various reactions.

Physical Properties

Praseodymium carbonate exhibits distinctive physical characteristics that facilitate its identification and application in various fields.

Appearance and Form

The anhydrous form of praseodymium carbonate typically appears as an olive green solid, while the octahydrate presents as a light green crystalline powder. This characteristic coloration stems from the electronic configuration of the praseodymium ion, which contributes to its visual properties and spectroscopic behavior.

Solubility Profile

The compound demonstrates selective solubility behavior that influences its processing and application:

Solvent	Solubility
Water	Insoluble
Ethanol	Insoluble
Acids	Highly soluble (with decomposition)
This solubility profile makes it particularly useful for controlled release applications and selective chemical reactions.

Thermal Behavior

Praseodymium carbonate undergoes significant transformations upon heating, which has been extensively studied for material synthesis applications:

Temperature Range (°C)	Transformation
Below 300	Dehydration completed (for hydrated forms)
400-450	Initial decomposition, formation of oxycarbonate compounds
470	First stage of CO₂ loss
630	Second stage of CO₂ loss
≈800	Complete conversion to praseodymium oxide (Pr₆O₁₁)
These thermal properties are crucial for using praseodymium carbonate as a precursor in the synthesis of various praseodymium-based materials.

Chemical Reactivity

The chemical behavior of praseodymium carbonate provides insights into its potential applications and handling requirements.

Acid-Base Interactions

Praseodymium carbonate readily reacts with acids, releasing carbon dioxide gas according to the following reaction:
Pr₂(CO₃)₃ + 6H⁺ → 2Pr³⁺ + 3H₂O + 3CO₂↑
This reaction represents a fundamental characteristic of carbonate compounds and serves as a basis for several analytical procedures involving praseodymium detection and quantification.

Thermal Decomposition

The thermal decomposition of praseodymium carbonate occurs through multiple stages, eventually leading to the formation of praseodymium oxide. This process has been extensively studied using thermogravimetric analysis and differential scanning calorimetry:
Pr₂(CO₃)₃ → Pr₂CO₅ + 5/2CO₂ + O₂ (at ~450°C)
Pr₂CO₅ → 2PrO₁.₈₃₃ + CO₂ (at ~700°C)
The oxide product (PrO₁.₈₃₃, often represented as Pr₆O₁₁) has interesting properties including the ability to absorb water and carbon dioxide when exposed to air, necessitating proper storage conditions.

Complex Formation

Praseodymium carbonate forms interesting complex compounds, including those with hydrazine (N₂H₄). For example, the compound Pr₂(CO₃)₃·12N₂H₄·5H₂O has been reported as a pale green crystal with slight solubility in water but insolubility in benzene, exhibiting a density of 1.873 g/cm³ at 20°C.

Synthesis Methods

Several methods exist for synthesizing praseodymium carbonate, each offering specific advantages depending on the intended application and purity requirements.

Precipitation Methods

The most common industrial preparation involves precipitation reactions:

• Reaction of sodium bicarbonate saturated with carbon dioxide with a praseodymium chloride solution:
  2PrCl₃ + 3Na₂CO₃ → Pr₂(CO₃)₃↓ + 6NaCl
  This method is particularly favorable for large-scale production due to its relative simplicity and cost-effectiveness.

Hydrolysis of Praseodymium Compounds

Another synthetic route involves the hydrolysis of praseodymium chloroacetate:
2Pr(C₂Cl₃O₂)₃ + 3H₂O → Pr₂(CO₃)₃ + 6CHCl₃ + 3CO₂
This method produces high-purity product but requires careful handling of the chlorinated byproducts.

Thermal Conversion Methods

Certain praseodymium salts, particularly oxalates, can be thermally converted to carbonates under controlled conditions. This approach is often used in laboratory settings when precise control over particle morphology is required.

Industrial Applications

Praseodymium carbonate serves numerous industrial functions, leveraging both its chemical properties and the unique characteristics of praseodymium.

Catalysis Applications

The compound finds significant use in petroleum refining and environmental protection catalysts, where its redox properties and stability under certain conditions make it valuable for:

• Catalytic cracking processes

• Emissions control systems

• Hydrocarbon conversion reactions

Optical and Glass Applications

One of the traditional applications involves the use of praseodymium carbonate in:

• Coloring glasses and enamels (producing distinctive yellow hues)

• Component in didymium glass for specialized optics

• Ceramic colorants and glazes

Materials Processing

The compound serves important functions in:

• Polishing powders for precision optical surfaces

• Mischmetal production for metallurgical applications

• Rare earth fertilizer formulations for agricultural use

Research Developments

Recent scientific investigations have expanded our understanding of praseodymium carbonate's properties and potential applications.

Apatite-Group Derivatives

Significant research has focused on incorporating praseodymium carbonate into apatite-group materials, creating praseodymium carbonate fluoroxybritholite with the formula Ca₂Pr₃(SiO₄)F. These studies have revealed that excess praseodymium can replace fluorine by oxygen, and tetrahedral silicate groups can be replaced by planar carbonate groups.
This research has important implications for:

• Optical materials with modified emission spectra

• Understanding natural britholite compositions

• Developing new materials for specialized applications

Thermal Decomposition Studies

Detailed investigations into the thermal decomposition of praseodymium compounds, including carbonates, have provided insights into the formation mechanisms of various praseodymium oxides. These studies utilize techniques such as:

• Thermogravimetric analysis (TGA)

• Differential scanning calorimetry (DSC)

• X-ray diffraction (XRD)

• Infrared spectroscopy (IR)
  The findings indicate complex decomposition pathways involving multiple intermediate phases, which are sensitive to atmospheric conditions, heating rates, and the presence of other elements.

Spectroscopic Investigations

Infrared spectroscopic studies of praseodymium carbonate and its decomposition products have revealed interesting phenomena related to surface chemistry:

• Absorption bands at approximately 15 microns appear for samples exposed to atmosphere

• These bands are absent in freshly prepared samples analyzed immediately

• The absorption is attributed to hydration-carbonation effects

• The bands potentially indicate either metal-oxygen bonds or chemisorbed species (CO₂ or H₂O)

Comparative Analysis

Understanding praseodymium carbonate's properties in context requires comparison with related compounds.

Comparison with Other Praseodymium Compounds

Compound	Formula	Key Differences from Praseodymium Carbonate
Praseodymium Oxide	Pr₆O₁₁/PrO₂/Pr₂O₃	More stable at high temperatures; used in ceramics; final product of carbonate decomposition
Praseodymium Hydroxide	Pr(OH)₃	Forms under alkaline conditions; less stable than carbonate
Praseodymium Chloride	PrCl₃	Water-soluble; different coordination chemistry; often used as starting material
Praseodymium Oxalate	Pr₂(C₂O₄)₃	Alternative precursor for oxide synthesis; different thermal decomposition pathway
These comparative relationships highlight the unique position of praseodymium carbonate in the family of praseodymium compounds.

Comparison with Other Lanthanide Carbonates

The properties of praseodymium carbonate can be contextualized by comparing it with carbonates of other lanthanide elements:

Lanthanide Carbonate	Notable Differences
Lanthanum Carbonate	Similar structure but different optical properties; used as phosphate binder in medicine
Cerium Carbonate	Different redox behavior; more readily oxidized
Neodymium Carbonate	Similar properties but different spectroscopic characteristics; stronger magnetic properties
This comparison emphasizes that while lanthanide carbonates share many properties, their subtle differences can be exploited for specialized applications.